Cas no 440117-55-5 (N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 440117-55-5
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 6438086
• Update Time: 2025-06-08

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-2-oxochromene-3-carboxamide

• Inchi： 1S/C23H25N3O4/c1-29-21-9-5-3-7-19(21)26-14-12-25(13-15-26)11-10-24-22(27)18-16-17-6-2-4-8-20(17)30-23(18)28/h2-9,16H,10-15H2,1H3,(H,24,27)
• InChI Key： IHVUXSLGUBCLTJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCN1CCN(C2=CC=CC=C2OC)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide (CAS: 440117-55-5)

The compound N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide (CAS: 440117-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin-based derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide to enhance its bioactivity and pharmacokinetic profile. Researchers have employed advanced synthetic strategies, including microwave-assisted synthesis and green chemistry approaches, to improve yield and purity. Structural modifications, such as the introduction of different substituents on the coumarin core, have been explored to optimize binding affinity and selectivity for target proteins.

Pharmacological evaluations have revealed that this compound exhibits promising activity as a multi-target ligand, particularly in the context of neurological disorders. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression, anxiety, and schizophrenia. Additionally, its ability to modulate oxidative stress and inflammation has been investigated, with preliminary results indicating neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanistic studies have provided insights into the compound's interaction with biological targets. Molecular docking and dynamics simulations have identified key binding sites and interactions with receptor proteins, shedding light on its high selectivity and potency. These computational studies have been complemented by X-ray crystallography and NMR spectroscopy, which have confirmed the compound's binding mode and conformational stability in complex with target proteins.

Despite these promising findings, challenges remain in the development of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Current research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce side effects.

In conclusion, N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2-oxo-2H-chromene-3-carboxamide represents a promising candidate for further development in the field of medicinal chemistry. Its multi-target activity, combined with its favorable pharmacological profile, positions it as a potential lead compound for the treatment of neurological and neurodegenerative disorders. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for clinical translation.